Cas no 1638771-71-7 (2-methyl-2-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid)

• Product Name: 2-methyl-2-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid
• CAS No: 1638771-71-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5265137
• Update Time: 2026-03-09

2-methyl-2-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid

• Inchi： 1S/C11H12N2O2/c1-11(2,10(14)15)13-7-5-8-4-3-6-12-9(8)13/h3-7H,1-2H3,(H,14,15)
• InChI Key： BLWZXMSEEAAAPV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(N1C2=NC=CC=C2C=C1)C

Additional information on 2-methyl-2-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid

Introduction to CAS No 1638771-71-7: 2-Methyl-2-{1H-Pyrrolo[2,3-b]Pyridin-1-yl}Propanoic Acid

CAS No 1638771-71-7, also known as 2-Methyl-2-{1H-Pyrrolo[2,3-b]Pyridin-1-yl}Propanoic Acid, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a pyrrolopyridine ring system with a propanoic acid moiety, creating a structure that exhibits interesting biological activity.

The chemical structure of 2-Methyl-2-{1H-Pyrrolo[2,3-b]Pyridin-1-yl}Propanoic Acid is characterized by a fused bicyclic system, which includes a pyrrole and pyridine ring. This arrangement provides the molecule with a rigid framework that can interact with various biological targets. The propanoic acid group attached to the pyrrolopyridine core adds further functional diversity, potentially enhancing the compound's ability to participate in hydrogen bonding and other intermolecular interactions.

Recent studies have explored the synthesis of CAS No 1638771-71-7 through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have improved the efficiency and scalability of the compound's production, making it more accessible for research purposes. The synthesis of this compound often involves multi-step processes, including ring formation and functional group transformations, which highlight its complexity and the ingenuity required in its construction.

In terms of biological activity, 2-Methyl-2-{1H-Pyrrolo[2,3-b]Pyridin-1-yl}Propanoic Acid has been investigated for its potential as a modulator of ion channels and receptors. Preclinical studies suggest that this compound may exhibit activity against voltage-gated sodium channels, which are implicated in various neurological disorders such as epilepsy and chronic pain. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has been explored, indicating potential applications in treating conditions like inflammation and cancer.

The latest research on this compound has focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce off-target effects. Advanced computational modeling techniques have been employed to predict the compound's behavior in vivo, providing valuable insights into its drug-like qualities. Furthermore, efforts are underway to evaluate its safety profile through toxicological studies, which are crucial for advancing it into clinical trials.

In conclusion, CAS No 1638771-71-7, or 2-Methyl-2-{1H-Pyrrolo[2,3-b]Pyridin-1-yl}Propanoic Acid, represents a promising lead compound in drug discovery research. Its unique chemical structure, combined with advancements in synthetic methodologies and biological evaluations, positions it as a candidate for further exploration in therapeutic development.